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Compound of Interest

Compound Name: 1,3-Dioxan-2-one

Cat. No.: B034567 Get Quote

Essential Safety and Handling Guide for 1,3-
Dioxan-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Dioxan-2-one (also known as trimethylene carbonate) in a

laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and

maintaining a secure research environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
1,3-Dioxan-2-one is a compound that requires careful handling due to its potential health

hazards. It is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[1] Therefore, a comprehensive approach to personal protection

is mandatory.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Rationale

Eye Protection

Chemical safety goggles or

glasses with side shields.[2][3]

[4]

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact which

can cause irritation.[1][2]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize the risk of

accidental skin exposure.[2][3]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA approved

respirator is recommended if

dust or vapors are generated.

[2][3]

To prevent respiratory tract

irritation.[1]

II. Operational Plan for Safe Handling
A systematic approach to handling 1,3-Dioxan-2-one is crucial to minimize exposure and

ensure safety.

Step-by-Step Handling Procedure:

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[3][5]

Verify that a safety shower and eyewash station are readily accessible.[2][3]

Assemble all necessary PPE and ensure it is in good condition.

Handling the Compound:

Avoid all personal contact, including inhalation of dust or vapors.[1]

When handling, do not eat, drink, or smoke.[1]
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Keep the container tightly sealed when not in use.[3][5]

Avoid generating dust.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[3][5]

Keep away from incompatible materials, such as oxidizing agents.

Store in original, clearly labeled containers.

In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For dry spills, carefully sweep or vacuum up the material and place it in a sealed container

for disposal. Avoid creating dust.[1]

For wet spills, absorb with an inert material and place in a sealed container for disposal.[1]

Wash the spill area thoroughly with water.[1]

III. First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Immediately flush skin with plenty of water.

Remove contaminated clothing. Wash with soap

and water. Seek medical attention if irritation

persists.[2]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

IV. Disposal Plan
Proper disposal of 1,3-Dioxan-2-one and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste 1,3-Dioxan-2-one and any contaminated materials (e.g., gloves, absorbent

pads) in a designated, sealed, and clearly labeled hazardous waste container.

Disposal Method:

Dispose of the waste through an authorized hazardous or special waste collection point.[1]
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Alternatively, the material can be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.

Do not dispose of down the drain or in regular trash.

Container Disposal:

Empty containers should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning if possible.

If recycling is not an option, puncture the container to prevent reuse and dispose of it in a

sanitary landfill, in accordance with local regulations.

V. Quantitative Data Summary
The following table summarizes key quantitative data for 1,3-Dioxan-2-one.

Parameter Value Reference

Molecular Formula C₄H₆O₃ [6]

Molecular Weight 102.09 g/mol [6]

Appearance
White to almost white

crystalline powder

Occupational Exposure Limits

(OELs)

No specific PEL (OSHA) or

TLV (ACGIH) has been

established.

[1][2][7]

VI. Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 1,3-Dioxan-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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